Cas no 57533-87-6 (1H-Purine-2,6-dione,3,9-dihydro-1,3-dimethyl-, potassium salt (1:1))

• Product Name: 1H-Purine-2,6-dione,3,9-dihydro-1,3-dimethyl-, potassium salt (1:1)
• CAS No: 57533-87-6
• MF: C₇H₈KN₄O₂
• MW: 219.262321472168
• CID: 372257
• PubChem ID: 93705
• Update Time: 2025-04-19

1H-Purine-2,6-dione,3,9-dihydro-1,3-dimethyl-, potassium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione,3,9-dihydro-1,3-dimethyl-, potassium salt (1:1)
• 3,7-Dihydro-1,3-dimethyl-1H-purine-2,6-dione, potassium salt
• 1H-purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-, potassium salt (1:1)
• EINECS 260-798-3
• NS00086730
• 57533-87-6

• Inchi： 1S/C7H8N4O2.K/c1-10-5-4(8-3-9-5)6(12)11(2)7(10)13;/h3H,1-2H3,(H,8,9);/q;+1
• InChI Key： AYOJGYLLBVGRNI-UHFFFAOYSA-N
• SMILES： [K+].O=C1C2=C(N=CN2)N(C)C(N1C)=O

Computed Properties

• Exact Mass: 219.02800
• Monoisotopic Mass: 219.028432
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 267
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.3

Experimental Properties

• Boiling Point: 454.1°Cat760mmHg
• Flash Point: 228.4°C
• PSA: 72.68000
• LogP: -1.03970